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Compound of Interest

Compound Name: trans-3-Heptene

CAS No.: 68476-39-1

Cat. No.: B7770532

Get Quote

Executive Safety Summary
trans-3-Heptene is not merely a solvent; it is a volatile, lipophilic olefin with a specific hazard

profile that distinguishes it from standard laboratory reagents.[1] While often grouped with

generic "heptanes," its specific flammability and aspiration risks require precise engineering

controls.

The "Killer" Risks:

Flash Point (-6°C to -9°C): Vapors can ignite at sub-zero temperatures.[1] Static discharge is

the primary ignition source during transfer.

Aspiration Toxicity (Category 1): If swallowed or vomited, it can enter the lungs and cause

chemical pneumonitis, which can be fatal.

Lipophilicity: It rapidly defats skin and permeates standard laboratory gloves faster than

hydrophilic solvents.
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Property Value Operational Implication

CAS Number 14686-14-7
Use for specific SDS

verification.[1][2]

Flash Point -9°C (approx.)[1][3]
CRITICAL: Grounding is

mandatory.[1]

Boiling Point 94-96°C
Moderate volatility; vapors

accumulate low.[1]

Vapor Density > 3.0 (Air = 1)
Vapors sink; floor-level ignition

risk.[1]

Specific Gravity 0.70
Lighter than water; floats

during spills.[1]

Solubility Immiscible in water
Do not use water to extinguish

fires.

Risk Assessment & Engineering Controls
Before donning PPE, the environment must be engineered to minimize exposure. PPE is the

last line of defense, not the first.

The Static Hazard (The Invisible Threat)
Non-polar solvents like trans-3-Heptene have low electrical conductivity (<50 pS/m).[1] When

poured, they generate static charge that cannot dissipate, leading to a spark gap potential.

Requirement: All metal containers (drums, cans) must be bonded and grounded before

transfer.

Glassware: When transferring into glass, use a grounded metal dip tube or funnel to prevent

charge accumulation on the liquid surface.

Graphviz Diagram: Handling Logic Flow
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Figure 1: Risk mitigation workflow prioritizing engineering controls over PPE.[1]

Personal Protective Equipment (PPE) Matrix
A. Hand Protection (Gloves)
Scientific Rationale:trans-3-Heptene is a small-molecule hydrocarbon.[1] It permeates latex

instantly and degrades thin nitrile over time.

Do NOT Use: Latex (natural rubber).[1]

Do NOT Use: Thin "exam grade" vinyl.[1]

Usage
Scenario

Recommended
Material

Thickness
Breakthrough
Time

Protocol

Splash

Protection

(Standard Lab

Work)

Nitrile ≥ 5 mil (0.12mm) ~15-30 mins

Change

immediately

upon splash.[1]

Double-gloving

recommended.

Immersion / Spill

Cleanup

Silver Shield / 4H

(Laminate)
Multi-layer > 480 mins

Mandatory for

spill response.

Alternative

Heavy Use
Viton Heavy Gauge > 240 mins

Excellent

resistance but

expensive;

retains dexterity.

[1]
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Graphviz Diagram: Glove Selection Logic
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Figure 2: Decision tree for selecting appropriate hand protection based on exposure intensity.

[1]

B. Respiratory Protection[4]
Primary: Chemical Fume Hood (Face velocity 80–100 fpm).[1]

Secondary (Outside Hood): Full-face respirator with Organic Vapor (OV) cartridges (Black

label).[1]

Note: Because heptene has a distinct odor, "breakthrough" is often detectable by smell,

but rely on cartridge service life calculations, not your nose.

C. Body & Eye Protection[1][4][5]
Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient because

vapors can bypass the side shields and irritate the ocular mucosa.
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Body:Flame Resistant (FR) Lab Coat (e.g., Nomex or chemically treated cotton).[1] Synthetic

blends (polyester) can melt into the skin during a flash fire.

Operational Protocols
Protocol A: Safe Transfer (Syringe/Cannula)
Rationale: Minimizes vapor release and static generation.[1]

Secure: Clamp the reagent bottle inside the fume hood.

Inert: Insert a balloon of Nitrogen/Argon to equalize pressure if withdrawing large volumes.[1]

Withdraw: Use a glass syringe with a Luer-lock tip.[1]

Tip: Avoid rapid pulling of the plunger; cavitation creates vapor bubbles.

Transfer: Dispense slowly down the side of the receiving vessel to reduce static splashing.

Protocol B: Spill Response (Immediate Action)
Rationale: Heptene vapors travel along the floor to ignition sources.[1]

Evacuate: Clear the immediate area.

Isolate: Turn off hot plates and stirrers if safe to do so (remove ignition sources).

PPE Up: Don Silver Shield gloves and respiratory protection.[1]

Absorb: Use non-combustible absorbents (Vermiculite, clay, or specific organic solvent

pads).

Warning: Do not use paper towels; they increase the surface area for evaporation and

flammability.

Disposal: Place soaked absorbent in a sealed container labeled "Hazardous Waste -

Flammable."

Waste Disposal
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Classification: RCRA Hazardous Waste (Ignitable - D001).[1]

Segregation: Segregate from oxidizers (e.g., Nitric acid, Peroxides) to prevent violent

reaction.[1]

Container: Store in safety cans or glass bottles with pressure-relief caps.

Labeling: Must be clearly labeled "Flammable Solvent Waste" with the specific constituents

listed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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